Cas no 1804845-06-4 (3-Bromo-2-cyano-4-(difluoromethyl)pyridine-5-sulfonamide)

• Product Name: 3-Bromo-2-cyano-4-(difluoromethyl)pyridine-5-sulfonamide
• CAS No: 1804845-06-4
• MF: C₇H₄BrF₂N₃O₂S
• MW: 312.091365814209
• CID: 4859622
• Update Time: 2025-05-25

3-Bromo-2-cyano-4-(difluoromethyl)pyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-cyano-4-(difluoromethyl)pyridine-5-sulfonamide

• Inchi： 1S/C7H4BrF2N3O2S/c8-6-3(1-11)13-2-4(16(12,14)15)5(6)7(9)10/h2,7H,(H2,12,14,15)
• InChI Key： UVYRHJCSTYWRGM-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)N=CC(=C1C(F)F)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 402
• XLogP3: 0.8
• Topological Polar Surface Area: 105

Additional information on 3-Bromo-2-cyano-4-(difluoromethyl)pyridine-5-sulfonamide

Comprehensive Overview of 3-Bromo-2-cyano-4-(difluoromethyl)pyridine-5-sulfonamide (CAS No. 1804845-06-4)

3-Bromo-2-cyano-4-(difluoromethyl)pyridine-5-sulfonamide is a highly specialized chemical compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core substituted with bromo, cyano, difluoromethyl, and sulfonamide groups, makes it a valuable intermediate in the synthesis of novel bioactive molecules. The compound's CAS number, 1804845-06-4, is a critical identifier for researchers and regulatory bodies, ensuring precise tracking and documentation in scientific literature.

In recent years, the demand for halogenated pyridine derivatives has surged due to their role in developing next-generation therapeutics and crop protection agents. The bromo and cyano substituents in 3-Bromo-2-cyano-4-(difluoromethyl)pyridine-5-sulfonamide enhance its reactivity, enabling it to participate in cross-coupling reactions, a topic frequently searched by chemists exploring C-C bond formation techniques. Additionally, the difluoromethyl group is a hotspot in medicinal chemistry, as it mimics metabolic stability and lipophilicity—key factors in drug design.

The sulfonamide moiety in this compound is another area of interest, particularly for researchers investigating enzyme inhibition and antibacterial agents. Sulfonamides are known for their ability to interact with biological targets, making them a recurring theme in AI-driven drug discovery platforms. This aligns with trending searches on computational chemistry tools and molecular docking simulations, where users seek insights into how such compounds bind to proteins or DNA.

From an industrial perspective, 3-Bromo-2-cyano-4-(difluoromethyl)pyridine-5-sulfonamide is often discussed in forums focusing on green chemistry and sustainable synthesis. Researchers are keen on optimizing its production to minimize waste and energy consumption, reflecting broader environmental concerns. The compound's stability under various pH conditions also makes it a candidate for high-throughput screening assays, a technique gaining traction in precision medicine initiatives.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, topics frequently queried by lab technicians and quality control specialists. Its spectral data (e.g., 1H/13C NMR shifts) is often shared in open-access databases, supporting the open science movement. Furthermore, the compound's solubility and partition coefficient (LogP) are critical parameters for formulators, linking to searches on drug delivery systems and formulation science.

In summary, 3-Bromo-2-cyano-4-(difluoromethyl)pyridine-5-sulfonamide (CAS 1804845-06-4) bridges multiple disciplines, from medicinal chemistry to materials science. Its versatility and relevance to cutting-edge research ensure its prominence in scientific discussions, patent filings, and academic curricula. As the scientific community continues to explore its potential, this compound remains a focal point for innovation in small-molecule drug development and beyond.